Cas no 1235378-20-7 (N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyladamantane-1-carboxamide)

• Product Name: N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyladamantane-1-carboxamide
• CAS No: 1235378-20-7
• MF: C₂₅H₃₆N₂OS
• MW: 412.631145477295
• CID: 6287779
• PubChem ID: 49690804
• Update Time: 2025-10-30

N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyladamantane-1-carboxamide
• (3r,5r,7r)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)adamantane-1-carboxamide
• VU0631562-1
• 1235378-20-7
• N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]adamantane-1-carboxamide
• N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]adamantane-1-carboxamide
• F5033-5458
• AKOS024492379

• Inchi： 1S/C25H36N2OS/c1-29-23-5-3-2-4-22(23)17-27-8-6-18(7-9-27)16-26-24(28)25-13-19-10-20(14-25)12-21(11-19)15-25/h2-5,18-21H,6-17H2,1H3,(H,26,28)
• InChI Key： OPCRJCCTNXTHET-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CN1CCC(CC1)CNC(C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 412.255
• Monoisotopic Mass: 412.255
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2
• XLogP3: 4.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyladamantane-1-carboxamide

Introduction to N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyladamantane-1-carboxamide and Its Applications in Modern Chemical Biology

N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyladamantane-1-carboxamide, with the CAS number 1235378-20-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines a piperidine ring with a adamantane moiety, making it a promising candidate for various biological and chemical applications.

The molecular framework of N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyladamantane-1-carboxamide is designed to interact with biological targets in a highly specific manner. The presence of the methylsulfanyl group on the phenyl ring enhances its solubility and bioavailability, while the adamantane core provides exceptional stability and lipophilicity. These properties make it an attractive scaffold for drug development, particularly in the quest to identify novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors that can modulate protein-protein interactions (PPIs). N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyladamantane-1-carboxamide has emerged as a key compound in this area due to its ability to bind to hydrophobic pockets within target proteins. This binding capability is crucial for designing molecules that can disrupt or enhance specific biological pathways, offering new avenues for treating a wide range of diseases.

One of the most compelling aspects of this compound is its potential application in oncology. Cancer cells often exhibit altered PPIs that contribute to their uncontrolled growth and survival. By targeting these interactions with molecules like N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyladamantane-1-carboxamide, researchers aim to develop treatments that can selectively inhibit cancer-related pathways without harming healthy cells. Preliminary studies have shown promising results in cell-based assays, indicating that this compound can effectively disrupt key oncogenic interactions.

The adamantane moiety in N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyladamantane-1-carboxamide also contributes to its unique pharmacological profile. Adamantanes are known for their ability to cross the blood-brain barrier, making them suitable for treating central nervous system (CNS) disorders. The combination of the piperidine ring and adamantane core enhances the compound's ability to penetrate neural tissues, opening up possibilities for therapies targeting neurological conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in oncology and CNS disorders, N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyladamantane-1-carboxamide has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways, this compound could offer a new treatment strategy for these conditions.

The synthesis of N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyladamantane-1-carboxamide involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only improve the scalability of production but also enhance the overall quality of the final product.

The pharmacokinetic properties of this compound are another area of interest. Studies have demonstrated that N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyladamantane-1-carboxamide exhibits favorable pharmacokinetic profiles, including good absorption, distribution, metabolism, and excretion (ADME). These characteristics are essential for any drug candidate aiming to reach clinical trials, as they ensure that the compound can be administered effectively and safely.

In conclusion, N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyladamantane-1-carboxamide (CAS no: 1235378-20-7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique molecular structure and favorable pharmacological properties make it an exciting candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in advancing medical treatments and improving patient outcomes.